Methyl 4-oxo-3,4-dihydroquinazoline-8-carboxylate
Overview
Description
“Methyl 4-oxo-3,4-dihydroquinazoline-8-carboxylate” is a chemical compound with the molecular formula C10H8N2O3 . It is also known by several other names such as “Methyl 4-oxo-3;4-dihydroquinazoline-8-carboxylate”, “METHYL 3,4-DIHYDRO-4-OXOQUINAZOLINE-8-CARBOXYLATE”, and “3,4-Dihydro-4-oxo-8-quinazolinecarboxylic acid methyl ester” among others .
Physical And Chemical Properties Analysis
“Methyl 4-oxo-3,4-dihydroquinazoline-8-carboxylate” has a predicted boiling point of 378.2±44.0 °C and a density of 1.39 . Its pKa value is predicted to be 0.43±0.20 .Scientific Research Applications
Antitumor Activity
This compound has been evaluated for its growth inhibition properties in various human solid tumor and leukemia cell lines. One study found that certain derivatives showed more activity than other compounds and the positive control temozolomide .
Chemical Synthesis
It is available from suppliers for use in chemical research, indicating its utility in the synthesis of other chemical compounds .
Glycogen Synthase Kinase Inhibitors
Derivatives of this compound have shown high hypoglycemic activity and are potent inhibitors of glycogen synthase kinase (GSK-3), which is significant for diabetes research .
Pharmaceutical Testing
The compound is used as a reference standard in pharmaceutical testing to ensure accurate results, which is crucial for drug development and quality control .
Safety and Hazards
“Methyl 4-oxo-3,4-dihydroquinazoline-8-carboxylate” is harmful if swallowed (H302), causes skin irritation (H315), causes serious eye irritation (H319), and may cause respiratory irritation (H335) . Safety measures include avoiding inhalation of dust, fume, gas, mist, vapors, or spray (P261), and rinsing cautiously with water for several minutes in case of contact with eyes (P305+P351+P338) .
Mechanism of Action
The mechanism of action of quinazoline derivatives often involves interaction with various enzymes and receptors in the body. For example, some quinazoline derivatives are known to inhibit tyrosine kinases, which are enzymes that can add a phosphate group to a protein in a cell. It is through this mechanism that some quinazoline derivatives exert their anticancer effects .
As for the pharmacokinetics, the absorption, distribution, metabolism, and excretion (ADME) properties of a compound depend on its chemical structure and can be influenced by various factors such as the route of administration, dose, and the individual’s age, sex, health status, and genetic makeup .
The action environment of a drug refers to the conditions under which the drug exerts its effects. This can include the pH of the environment, the presence of other molecules or drugs, and the specific characteristics of the target cells or tissues .
properties
IUPAC Name |
methyl 4-oxo-3H-quinazoline-8-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8N2O3/c1-15-10(14)7-4-2-3-6-8(7)11-5-12-9(6)13/h2-5H,1H3,(H,11,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FOIQBHSPCYEVGH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=CC2=C1N=CNC2=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90653342 | |
Record name | Methyl 4-oxo-1,4-dihydroquinazoline-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90653342 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
204.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1000578-10-8 | |
Record name | Methyl 4-oxo-1,4-dihydroquinazoline-8-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90653342 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.